Cas no 690632-38-3 (tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate)

Tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate is a versatile spirocyclic compound featuring a chroman-4-one scaffold fused with a piperidine ring. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable in synthetic organic chemistry. The bromo substituent at the 6-position offers a reactive handle for further functionalization via cross-coupling or nucleophilic substitution reactions. This compound serves as a key intermediate in the synthesis of pharmacologically active molecules, particularly in the development of CNS-targeting agents and heterocyclic scaffolds. Its rigid spirocyclic structure contributes to conformational constraint, which is advantageous in medicinal chemistry for optimizing binding affinity and selectivity.
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate structure
690632-38-3 structure
Product Name:tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate
CAS No:690632-38-3
MF:C18H22BrNO4
MW:396.275584697723
MDL:MFCD05865132
CID:841364
PubChem ID:2794759
Update Time:2025-06-17

tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate
    • tert-Butyl 6-bromo-4-oxo-3,4-dihydro-1'H-spiro(chromene-2,4'-piperidine)-1'-carboxylate
    • TERT-BUTYL 6-BROMO-4-OXO-3,4-DIHYDRO-1H-SPIRO(CHROMENE-2,4-PIPERIDINE)-1-CARBOXYLATE
    • tert-butyl 6-bromo-4-oxospiro[3H-chromene-2,4'-piperidine]-1'-carboxylate
    • tert-butyl 6-bromo-4-oxospiro[chroman-2,4'piperidine]-1'-carboxylate
    • TERT-BUTYL6-BROMO-4-OXO-3,4-DIHYDRO-1'H-SPIRO[CHROMENE-2,4'-PIPERIDINE!-1'-CARBOXY
    • 690632-38-3
    • FT-0658672
    • AKOS015919872
    • C18H22BrNO4
    • tert-Butyl6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate
    • 1 inverted exclamation mark -Boc-6-bromospiro[chroman-2,4 inverted exclamation mark -piperidin]-4-one
    • tert-butyl 6-bromo-4-oxospiro[chromane-2,4'-piperidine]-1'-carboxylate
    • 6-bromo-4-oxo-spiro[chromane-2,4'-piperidine]-1'-carboxylic acid tert-butyl ester
    • DTXSID00383385
    • SY111443
    • tert-butyl-6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate
    • SCHEMBL308621
    • 6-bromo-1'-(tert-butoxycarbonyl)spiro[chroman-2,4'-piperidin]-4-one
    • CS-W000686
    • tert-butyl 6-bromo-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate
    • Tert-butyl 6-bromo-4-oxospiro-[chroman-2,4'-piperidine]-1'-carboxylate
    • DS-0755
    • SCHEMBL3490895
    • ZUKYLVHOLKDNGX-UHFFFAOYSA-N
    • MFCD05865132
    • 1''-Boc-6-bromo-4-oxospiro[chroman-2,4''-piperidine]
    • DB-012568
    • tert-butyl 6-bromo-4-oxo-3H-spiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate
    • MDL： MFCD05865132
    • Inchi： 1S/C18H22BrNO4/c1-17(2,3)24-16(22)20-8-6-18(7-9-20)11-14(21)13-10-12(19)4-5-15(13)23-18/h4-5,10H,6-9,11H2,1-3H3
    • InChI Key： ZUKYLVHOLKDNGX-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)C(CC1(CCN(C(=O)OC(C)(C)C)CC1)O2)=O

Computed Properties

  • Exact Mass: 395.07300
  • Monoisotopic Mass: 395.07322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.44
  • Boiling Point: 501.3±50.0°C at 760 mmHg
  • PSA: 55.84000
  • LogP: 4.12190

tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate Security Information

tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CT637-50mg
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate
 690632-38-3 97%
50mg
 181.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CT637-200mg
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate
 690632-38-3 97%
200mg
 437.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CT637-1g
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate
 690632-38-3 97%
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 1534.0CNY 2021-07-14
Chemenu
CM128799-1g
tert-butyl 6-bromo-4-oxospiro[chromane-2,4'-piperidine]-1'-carboxylate
 690632-38-3 97%
1g
 $204 2021-08-05
TRC
T061105-100mg
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate
 690632-38-3
100mg
 $ 170.00 2022-06-03
TRC
T061105-250mg
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate
 690632-38-3
250mg
 $ 360.00 2022-06-03
TRC
T061105-500mg
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate
 690632-38-3
500mg
 $ 570.00 2022-06-03
Apollo Scientific
OR301180-1g
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate
 690632-38-3 97%
1g
 £94.00 2025-02-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B877783-1g
tert-Butyl 6-bromo-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate
 690632-38-3 95%
1g
 ￥1,335.60 2022-09-02
Chemenu
CM128799-250mg
tert-butyl 6-bromo-4-oxospiro[chromane-2,4'-piperidine]-1'-carboxylate
 690632-38-3 97%
250mg
 $*** 2023-03-29

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